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Compound of Interest

Compound Name: L-Tryptophan-13C11,15N2

Cat. No.: B15573698

Essential Safety and Handling Guide for L-
Tryptophan-**C11,>N2

For Immediate Use by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal
of L-Tryptophan-13C11,°N2. The following procedures are designed to ensure the safety of
laboratory personnel and maintain the integrity of the product.

While L-Tryptophan-13C11,1°N2 is not classified as a hazardous substance or mixture according
to available Safety Data Sheets (SDS)[1][2], adherence to best practices for handling
powdered, stable isotope-labeled compounds is strongly recommended to minimize exposure
and prevent contamination.

Personal Protective Equipment (PPE)

To ensure the safety of researchers, scientists, and drug development professionals, the
following personal protective equipment should be worn when handling L-Tryptophan-

13C11,°N2:
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PPE Category

. . ) Recommended for Best
Minimum Requirement .
Practice

Eye Protection

Safety glasses with side

Chemical safety goggles[3
shields[3] ¥ gogglesi3]

Hand Protection

Disposable nitrile gloves[3][4] Double nitrile gloves

Body Protection

Laboratory coat[3]

Respiratory Protection

] Use in a chemical fume hood
Not required for small _
o ] when handling larger
guantities in a well-ventilated N ] o
guantities or if aerosolization is
area _
possible[3]

Compound Data

The following table summarizes key quantitative data for L-Tryptophan-13C11,*>Nz:

Property Value
Molecular Weight 217.13 g/mol
CAS Number 202406-50-6[1][2]

Isotopic Purity

=99 atom % 13C; =98 atom % °N

Chemical Purity

>98% (CP)

Form

Solid

Melting Point

280-285 °C (decomposes)

Storage Temperature

Room temperature, away from light and

moisture[5][6]

Experimental Workflow for Handling

The following diagram outlines the standard procedure for handling L-Tryptophan-13Ci1,1°Nz in

a laboratory setting.
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Figure 1. A workflow diagram for the safe handling of L-Tryptophan-13C11,2°Nz.

Operational and Disposal Plans

Handling Procedure:

e Preparation:
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o Before handling, ensure you are wearing the appropriate PPE as outlined in the table
above.

o Prepare a clean and designated work area. For weighing and initial dilutions, it is
recommended to work in a chemical fume hood or a well-ventilated space to avoid
inhalation of the powder and to prevent contamination of the sample.[3]

» Weighing and Aliquoting:

o Use a properly calibrated analytical balance for accurate measurement.

o Handle the solid with clean spatulas and weighing paper.

o Close the container tightly after use to protect the product from light and moisture.[5][6]
e Dissolving:

o Consult your experimental protocol for the appropriate solvent.

o Add the solvent to the weighed L-Tryptophan-13C11,2°N2 and ensure it is fully dissolved
before proceeding with your experiment.

Spill Management:

 In case of a spill, avoid generating dust.

o Carefully sweep up the solid material and place it in a sealed container for disposal.
o Clean the spill area with a damp cloth.

Disposal Plan:

» Dispose of unused L-Tryptophan-13C11,>N2 and any contaminated materials (e.g., gloves,
weighing paper) in accordance with all applicable federal, state, and local environmental
regulations for chemical waste.[5]

e Do not dispose of the material down the drain.
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e Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling L-
Tryptophan-13C11,15N2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573698#personal-protective-equipment-for-
handling-I-tryptophan-13c11-15n2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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